molecular formula C12H13FO5 B8369471 Methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate

Methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate

Cat. No.: B8369471
M. Wt: 256.23 g/mol
InChI Key: NCNWUHANONEMIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C12H13FO5 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FO5

Molecular Weight

256.23 g/mol

IUPAC Name

methyl 2-(2-acetyloxyethoxy)-4-fluorobenzoate

InChI

InChI=1S/C12H13FO5/c1-8(14)17-5-6-18-11-7-9(13)3-4-10(11)12(15)16-2/h3-4,7H,5-6H2,1-2H3

InChI Key

NCNWUHANONEMIJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCOC1=C(C=CC(=C1)F)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2 g of methyl 4-fluoro-2-hydroxybenzoate in 60 mL of tetrahydrofuran were added 1.83 g of hydroxyethyl 2-acetate and 3.56 g of tributylphosphine, and then 5.93 g of 1,1′-(azodicarbonyl)dipiperidine was slowly added thereto under ice-cooling, followed by stirring for 20 minutes. The mixture was warmed to room temperature and stirred for 6 hours. The reaction mixture was poured into a mixed liquid of water and ethyl acetate. The aqueous layer was separated, the organic layer was washed with saturated brine and then dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (normal hexane/ethyl acetate) to obtain 2.4 g of methyl 2-(2-acetoxyethoxy)-4-fluorobenzoate.
Quantity
2 g
Type
reactant
Reaction Step One
[Compound]
Name
hydroxyethyl 2-acetate
Quantity
1.83 g
Type
reactant
Reaction Step One
Quantity
3.56 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Quantity
5.93 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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